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Compound of Interest

Compound Name: GSK232

Cat. No.: B12413978

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
GSK232, a potent and selective inhibitor of the Cat Eye Syndrome Chromosome Region,
Candidate 2 (CECR2) bromodomain. All quantitative data is presented in structured tables for
ease of reference, and detailed methodologies for key experiments are provided. Visual
diagrams of relevant signaling pathways and experimental workflows are included to facilitate
understanding.

Core Physicochemical Properties

GSK232, with the chemical formula C21H28CI2N603S, is a significant research compound
due to its high selectivity and cellular penetrance.[1] The hydrochloride salt of GSK232 has a
molecular weight of 515.45 g/mol and an exact mass of 478.1554.[1]
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Property Value Source

Chemical Formula C21H28CI2N603S MedKoo Biosciences|[1]
Molecular Weight (HCI salt) 515.45 g/mol MedKoo Biosciences[1]
Exact Mass 478.1554 MedKoo Biosciences|[1]

(R)-N-(4-chloro-3-((3-
cyclopropylpyrrolidin-1-
l)sulfonyl)phenyl)-2-(5-methyl-
IUPAC Name % yhphenyl)-2- Y MedKoo Biosciences
4,5,6,7-tetrahydro-1H-[1][2]
[3]triazolo[4,5-c]pyridin-1-

yl)acetamide hydrochloride

Solubility Soluble in DMSO MedKoo Biosciences[1]

Short term (days to weeks): O -
Storage Conditions 4 °C, dry and dark. Long term MedKoo Biosciences|[1]

(months to years): -20 °C.

Quantitative data for solubility (e.g., in mg/mL), pKa, LogP, melting point, and boiling point are
not publicly available in the cited sources. The primary research article by Lucas et al. in the
Journal of Medicinal Chemistry (2020) may contain this information, but access to the full text is
required for verification.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and biological evaluation of
GSK232 are described in the primary literature. The following is a summarized representation
of a typical experimental workflow for characterizing a compound like GSK232.

General Experimental Workflow
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Caption: A generalized workflow for the synthesis, purification, and characterization of a small
molecule inhibitor like GSK232.

Signaling Pathways

GSK232 is a selective inhibitor of the CECR2 bromodomain. CECR2 is a component of the
CERF (CECR2-containing remodeling factor) complex, which plays a role in chromatin
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remodeling. By inhibiting the CECR2 bromodomain, GSK232 can modulate gene expression.
Recent studies have implicated CECR2 in the NF-kB signaling pathway, particularly in the
context of breast cancer metastasis.

CECR2 and NF-kB Signaling Pathway
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Caption: A simplified diagram illustrating the role of CECR2 in the NF-kB signaling pathway and
the inhibitory action of GSK232.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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